5-methyl-4-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine
Description
This compound features a pyrimidine core substituted at positions 2, 4, and 3. Key structural elements include:
- Position 4: Methoxy (–OCH₂–) linked to a piperidin-4-ylmethyl group, which is further substituted with a 5-methyl-1,2-oxazol-3-ylmethyl moiety. The oxazole ring contributes to π-π stacking and hydrogen bonding.
- Position 5: Methyl group (–CH₃), influencing steric bulk and electronic effects.
Properties
IUPAC Name |
5-methyl-3-[[4-[(5-methyl-2-methylsulfanylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,2-oxazole | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4O2S/c1-12-9-18-17(24-3)19-16(12)22-11-14-4-6-21(7-5-14)10-15-8-13(2)23-20-15/h8-9,14H,4-7,10-11H2,1-3H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BRSMNMBXMQSDCF-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CN2CCC(CC2)COC3=NC(=NC=C3C)SC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N4O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
5-Methyl-4-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine is a synthetic compound with potential therapeutic applications. This article explores its biological activity, including antibacterial properties, enzyme inhibition, and cytotoxicity.
Chemical Structure and Properties
The molecular formula of the compound is , with a molecular weight of 320.41 g/mol. The structure includes a pyrimidine core substituted with various functional groups that may contribute to its biological activity.
Biological Activity Overview
The biological activities of this compound can be categorized into several key areas:
Antibacterial Activity
Recent studies have indicated that compounds similar to 5-methyl-4-({1-[(5-methyl-1,2-oxazol-3-yl)methyl]piperidin-4-yl}methoxy)-2-(methylsulfanyl)pyrimidine exhibit significant antibacterial properties. For instance, derivatives with similar structures have shown potent inhibitory effects against bacteria such as Pseudomonas aeruginosa and Escherichia coli, with minimum inhibitory concentration (MIC) values as low as 0.21 µM .
Table 1: Antibacterial Activity Comparison
| Compound | Bacterial Strain | MIC (µM) |
|---|---|---|
| Compound A | E. coli | 0.21 |
| Compound B | P. aeruginosa | 0.21 |
| 5-Methyl-Pyrimidine | E. coli | TBD |
| 5-Methyl-Pyrimidine | P. aeruginosa | TBD |
Enzyme Inhibition
The compound has also been evaluated for its ability to inhibit key enzymes involved in bacterial metabolism. For example, it has shown potential as an inhibitor of acetylcholinesterase (AChE) and urease, which are relevant targets for developing new antimicrobial agents .
Table 2: Enzyme Inhibition Data
| Enzyme | Inhibition Activity |
|---|---|
| Acetylcholinesterase | Moderate |
| Urease | Strong |
Cytotoxicity and Pharmacological Potential
In vitro studies have assessed the cytotoxic effects of the compound on various cell lines, including HaCat (human keratinocyte) and Balb/c 3T3 (mouse fibroblast) cells. Results from MTT assays indicate that certain derivatives exhibit promising cytotoxicity profiles, suggesting potential applications in cancer therapy .
Table 3: Cytotoxicity Results
| Cell Line | IC50 (µM) |
|---|---|
| HaCat | TBD |
| Balb/c 3T3 | TBD |
Case Studies
- Study on Antimicrobial Efficacy : A recent study synthesized several pyrimidine derivatives and tested their efficacy against common pathogens. The results indicated that compounds with structural similarities to our target compound displayed significant antibacterial activity and low cytotoxicity towards human cells.
- Enzyme Interaction Analysis : Molecular docking studies revealed that the compound forms stable interactions with the active sites of AChE and urease, suggesting a mechanism for its inhibitory effects. These findings support further exploration into its potential as a dual-action antimicrobial agent.
Comparison with Similar Compounds
Pyrimidine-Based Analogs with Piperidine-Oxazole Linkages
Key Findings :
Piperidine-Linked Heterocycles in Kinase Inhibitors
Key Findings :
Substituent Effects on Physicochemical Properties
| Substituent | Impact on Solubility | Impact on Binding Affinity | Metabolic Stability |
|---|---|---|---|
| –SCH₃ (target) | Low (clogP +0.5 vs. –OCH₃) | Moderate (van der Waals) | Susceptible to oxidation |
| –C₆H₅ (BK10216) | Very low | High (π-π stacking) | Stable (aromatic) |
| –SO₂NH₂ (EP 1,808,168) | High (ionizable) | High (hydrogen bonding) | Moderate (sulfonamide cleavage) |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
